Cas no 1217704-07-8 ((4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester)

• Product Name: (4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester
• CAS No: 1217704-07-8
• MF: C₉H₁₆N₂O₃
• MW: 203.253427505493
• CID: 4552748
• Update Time: 2025-05-20

(4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (4S)-1-(Methyl-d3)-2-oxo-
• JHSLVEQWBDYFQN-BSVLMGGQSA-N
• (4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester

• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-7(12)6-5-11(4)8(13)10-6/h6H,5H2,1-4H3,(H,10,13)/t6-/m0/s1/i4D3
• InChI Key： JHSLVEQWBDYFQN-BSVLMGGQSA-N
• SMILES： C1(=O)N(C([2H])([2H])[2H])C[C@@H](C(OC(C)(C)C)=O)N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 347.4±31.0 °C at 760 mmHg
• Flash Point: 163.9±24.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester

Research Brief on (4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester (CAS: 1217704-07-8)

The compound (4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester (CAS: 1217704-07-8) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of deuterated drug candidates. This deuterium-labeled derivative of imidazolidinecarboxylic acid offers unique advantages in drug metabolism studies and pharmacokinetic profiling, particularly in the development of protease inhibitors and other small molecule therapeutics.

Recent studies have demonstrated the compound's utility in the synthesis of deuterated analogs of clinically relevant molecules. The tert-butyl ester protection group provides stability during synthetic transformations, while the deuterium labeling at the methyl position enables precise tracking of metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in creating deuterium-enriched versions of HIV protease inhibitors, showing improved metabolic stability without compromising biological activity.

Analytical characterization of 1217704-07-8 has been significantly advanced through modern techniques. Nuclear magnetic resonance (NMR) studies confirm the stereochemical purity at the 4-position, while mass spectrometry analyses verify the successful incorporation of deuterium atoms. The compound's crystalline structure was recently solved by X-ray diffraction, providing valuable insights into its conformational preferences that influence downstream reactivity.

In metabolic studies, researchers have leveraged this compound to investigate isotope effects on drug disposition. A 2024 publication in Drug Metabolism and Disposition reported that deuterium substitution at the methyl position leads to measurable changes in oxidative metabolism rates, supporting the "deuterium switch" strategy for improving drug half-lives. The tert-butyl ester moiety was shown to undergo predictable cleavage in physiological conditions, making it suitable for prodrug applications.

Current research directions focus on expanding the synthetic utility of 1217704-07-8. Recent work has demonstrated its effectiveness in asymmetric synthesis routes, particularly for creating constrained peptidomimetics. The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 describing its use in novel synthetic pathways for CNS-active compounds.

From a safety and handling perspective, recent material safety data indicate that (4S)-1-(Methyl-d3)-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester requires standard precautions for handling organic compounds. Stability studies suggest optimal storage at -20°C under inert atmosphere to maintain chemical integrity over extended periods.

The commercial availability of this compound has improved significantly in the past year, with multiple suppliers now offering it in research quantities. However, scale-up synthesis remains challenging due to the need for specialized deuterium incorporation techniques. Current research efforts are addressing this limitation through improved catalytic deuteration methods.